Cas no 154050-39-2 (Benzenamine, 4-(1,2,5-thiadiazol-3-yl)-)
154050-39-2 structure
Product Name:Benzenamine, 4-(1,2,5-thiadiazol-3-yl)-
CAS No:154050-39-2
MF:C8H7N3S
MW:177.226279497147
CID:1328653
Update Time:2024-08-18
Benzenamine, 4-(1,2,5-thiadiazol-3-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 4-(1,2,5-thiadiazol-3-yl)-
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- Inchi: 1S/C8H7N3S/c9-7-3-1-6(2-4-7)8-5-10-12-11-8/h1-5H,9H2
- InChI Key: PTHYCDUJHWLSTO-UHFFFAOYSA-N
- SMILES: C1(N)=CC=C(C2C=NSN=2)C=C1
Computed Properties
- Exact Mass: 177.03621
Experimental Properties
- Density: 1.333±0.06 g/cm3(Predicted)
- Boiling Point: 327.2±17.0 °C(Predicted)
- PSA: 51.8
- pka: 2.63±0.10(Predicted)
Benzenamine, 4-(1,2,5-thiadiazol-3-yl)- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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